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Compound of Interest

Compound Name: Calcium L-lactate hydrate

Cat. No.: B1469535 Get Quote

Technical Support Center: Calcium L-lactate
Hydrate Stock Solutions
This technical support center provides researchers, scientists, and drug development

professionals with guidance on preventing the precipitation of Calcium L-lactate hydrate in

stock solutions. Below you will find troubleshooting guides, frequently asked questions (FAQs),

and detailed experimental protocols.

Troubleshooting Guide: Precipitation Issues
Encountering precipitation in your Calcium L-lactate hydrate stock solutions can compromise

experimental accuracy. This guide will help you identify the cause and find a solution.
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Problem Possible Causes Solutions

Precipitation upon cooling

The concentration of Calcium

L-lactate hydrate exceeds its

solubility limit at lower

temperatures.

1. Prepare the stock solution at

a concentration known to be

stable at your intended storage

temperature (see solubility

data below). 2. If a higher

concentration is necessary,

prepare the solution at an

elevated temperature and use

it immediately. 3. Store the

solution at a slightly elevated,

controlled temperature, if

experimentally permissible.

Precipitation after pH

adjustment

Lowering the pH of the

solution, particularly by adding

lactic acid, can decrease the

solubility of Calcium L-lactate.

[1]

1. Adjust the pH before adding

Calcium L-lactate hydrate if

possible. 2. If pH adjustment is

required after dissolution, add

the acid or base slowly while

vigorously stirring. 3. Consider

using a different buffer system

that does not significantly

impact the solubility.

Precipitation during long-term

storage

Slow crystallization can occur

over time, even in seemingly

stable solutions. The presence

of the less soluble DL-racemic

form of calcium lactate can

also contribute to precipitation.

[2][3]

1. Prepare fresh stock

solutions more frequently. 2.

Filter the solution through a

0.22 µm filter after preparation

to remove any nucleation sites.

3. Store solutions in a tightly

sealed container in a cool,

dark place.[4][5][6] 4.

Incorporate a stabilizing agent

like sodium gluconate (see

protocol below).

Cloudiness or haze in the

solution

This may indicate the

formation of fine precipitates or

1. Ensure high-purity Calcium

L-lactate hydrate is used. 2.
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the presence of insoluble

impurities.

Filter the solution through a

0.22 µm filter. 3. Increase the

temperature of the solution

slightly to see if the haze

dissolves, indicating a solubility

issue.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of Calcium L-lactate hydrate in water?

The solubility of Calcium L-lactate hydrate in water is significantly dependent on temperature.

It is moderately soluble in cold water and highly soluble in hot water.[7]

Q2: How does temperature affect the solubility of Calcium L-lactate hydrate?

The solubility of Calcium L-lactate hydrate increases with temperature. For instance, the

solubility of the L-lactate form (anhydrous) in water is approximately 4.8 g/100 mL at 10°C and

increases to 8.5 g/100 mL at 30°C.[2]

Q3: Does the isomeric form of calcium lactate affect its solubility?

Yes, the isomeric form has a significant impact. The L-isomer is more soluble than the DL

(racemic) form. The presence of even a small amount of the D-isomer can lead to the

precipitation of the less soluble DL-lactate crystals.[2][3]

Q4: How can I increase the solubility of Calcium L-lactate hydrate in my stock solution?

Increasing the temperature of the solvent is a primary method. Additionally, the inclusion of

certain additives, such as sodium gluconate, can significantly enhance solubility by forming

soluble complexes with calcium ions.[8]

Q5: What is the recommended storage condition for Calcium L-lactate hydrate stock

solutions?

It is recommended to store stock solutions in a cool, dry, and well-ventilated area, protected

from light.[4][9] For concentrated solutions, storing at a controlled room temperature or slightly
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above, rather than refrigerating, can prevent precipitation.

Data Presentation: Solubility of Calcium L-lactate
Hydrate
Table 1: Solubility of Calcium L-lactate (L-form,
anhydrous) in Water at Various Temperatures

Temperature (°C) Solubility ( g/100 mL)

10 4.8[2]

15 5.4[10]

20 5.8[2]

25 6.7[2]

30 8.5[2]

Table 2: Effect of Sodium Gluconate on Preventing
Calcium L-lactate Precipitation

Concentration of Sodium Gluconate (%
w/wt) in a 5.31% (w/wt) Calcium L-lactate
Solution Stored at 7°C

Observation after 21 Days

0
Crystal formation observed after 1 day,

accumulating over time.

0.5
A minute amount of crystal formation was

visible.

1.0 No visible crystal formation.

1.5 No visible crystal formation.

2.0 No visible crystal formation.

3.0 No visible crystal formation.

4.0 No visible crystal formation.
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Experimental Protocols
Protocol 1: Preparation of a Standard Calcium L-lactate
Hydrate Stock Solution
This protocol outlines the basic steps for preparing a clear, aqueous stock solution of Calcium
L-lactate hydrate.

Materials:

Calcium L-lactate hydrate (high purity)

Deionized or distilled water

Magnetic stirrer and stir bar

Heating plate (optional)

Sterile filter (0.22 µm)

Sterile storage container

Procedure:

Determine the desired concentration of your stock solution based on the solubility data at

your intended storage temperature.

Measure the required amount of deionized or distilled water into a clean beaker with a

magnetic stir bar.

Gently heat the water on a heating plate while stirring (optional, but aids dissolution). Do not

boil.

Slowly add the pre-weighed Calcium L-lactate hydrate powder to the water while

continuously stirring.

Continue stirring until the powder is completely dissolved. This may take some time.
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Once dissolved, turn off the heat (if used) and allow the solution to cool to room temperature.

For long-term storage, filter the solution through a 0.22 µm sterile filter into a sterile

container.

Label the container with the compound name, concentration, and date of preparation.

Store at the appropriate temperature.

Protocol 2: Preparation of a Stabilized High-
Concentration Calcium L-lactate Hydrate Stock Solution
Using Sodium Gluconate
This protocol describes the preparation of a higher concentration stock solution with enhanced

stability against precipitation.

Materials:

Calcium L-lactate hydrate (high purity)

Sodium gluconate

Deionized or distilled water

Magnetic stirrer and stir bar

Heating plate

Sterile filter (0.22 µm)

Sterile storage container

Procedure:

Weigh the required amounts of Calcium L-lactate hydrate and sodium gluconate. A

common starting point is a 1:0.2 to 1:0.5 molar ratio of calcium lactate to sodium gluconate.
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Measure the appropriate volume of deionized or distilled water into a beaker with a magnetic

stir bar.

Begin stirring the water and gently heat it to approximately 40-50°C.

First, add the sodium gluconate to the warm water and stir until it is fully dissolved.

Slowly add the Calcium L-lactate hydrate to the sodium gluconate solution while

maintaining stirring and gentle heating.

Continue to stir until all the Calcium L-lactate hydrate has dissolved, and the solution is

clear.

Turn off the heat and let the solution cool to room temperature.

Filter the cooled solution through a 0.22 µm sterile filter into a sterile storage container.

Label and store as described in the previous protocol.

Visualizations

Precipitation Observed in
Calcium L-lactate Solution

Precipitation on Cooling? Precipitation after pH Change? Precipitation Over Time?

Solution: Reduce concentration,
use immediately, or store warm.

Yes

Solution: Adjust pH before adding
calcium lactate, add reagents slowly.

Yes

Solution: Prepare fresh, filter,
use stabilizing agents.

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for Calcium L-lactate precipitation.
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Solution Preparation

Final Steps

1. Weigh
Calcium L-lactate

(& Sodium Gluconate if needed)

3. Dissolve
Reagents

2. Heat & Stir
Deionized Water

4. Cool to
Room Temperature

5. Sterile Filter
(0.22 µm)

6. Store in
Sterile Container

Click to download full resolution via product page

Caption: Workflow for preparing a stable Calcium L-lactate solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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